(6aS,10R)-2-Chloro-4-(chloromethyl)-10-methyl-6a,7,9,10-tetrahydro-6H-[1,4]oxazino[4,3-d]pyrimido[5,4-b][1,4]oxazine

Specification

• Molecular Formula: C11H13Cl2N3O2
• Molecular Weight: 290.14 g/mol
• IUPAC Name: (10S,14R)-4-chloro-6-(chloromethyl)-14-methyl-8,12-dioxa-1,3,5-triazatricyclo[8.4.0.02,7]tetradeca-2,4,6-triene
• Standard InChI: InChI=1S/C11H13Cl2N3O2/c1-6-3-17-4-7-5-18-9-8(2-12)14-11(13)15-10(9)16(6)7/h6-7H,2-5H2,1H3/t6-,7+/m1/s1
• Standard InChI Key: WADXMSDKUNMYKT-RQJHMYQMSA-N
• Isomeric SMILES: C[C@@H]1COC[C@@H]2N1C3=NC(=NC(=C3OC2)CCl)Cl
• Canonical SMILES: CC1COCC2N1C3=NC(=NC(=C3OC2)CCl)Cl

Introduction

(6aS,10R)-2-Chloro-4-(chloromethyl)-10-methyl-6a,7,9,10-tetrahydro-6H-oxazino[4,3-d]pyrimido[5,4-b]oxazine is a complex organic compound with a specific stereochemistry and a unique structural arrangement. It belongs to a class of compounds known for their potential biological activities, including antimicrobial and anticancer properties. The compound's CAS number is 2161304-04-5, and it is primarily used in research settings for its potential therapeutic applications.

Synthesis

The synthesis of this compound typically involves multi-step organic reactions. Key steps may include the formation of the oxazino and pyrimido rings, followed by the introduction of the chloromethyl group. Optimized reaction conditions are crucial for high yield and purity, often employing techniques such as batch or continuous flow reactors, along with purification methods like crystallization or chromatography.

Biological Activities

Research on (6aS,10R)-2-Chloro-4-(chloromethyl)-10-methyl-6a,7,9,10-tetrahydro-6H-oxazino[4,3-d]pyrimido[5,4-b]oxazine has focused on its antimicrobial and anticancer properties. The mechanism of action likely involves binding to specific molecular targets such as enzymes or receptors, modulating their activity and influencing various biological pathways.

Applications and Potential Uses

This compound has several applications across various fields due to its unique structural features and potential biological activities. It is primarily used in research settings for evaluating its therapeutic potential, particularly in the development of new drugs targeting specific biological pathways.

Chemical Data

Property	Value
CAS Number	2161304-04-5
Molecular Formula	C12H16Cl2N3O3
Molecular Weight	Approximately 313.2 g/mol
Stereochemistry	(6aS,10R)

Biological Data

• Antimicrobial Activity: Studies have shown potential against certain microorganisms.

• Anticancer Activity: Investigations suggest interaction with specific enzymes or receptors involved in cancer cell proliferation.